Cas no 1261959-26-5 (4-(3-Trifluoromethylphenyl)nicotinic acid)

4-(3-Trifluoromethylphenyl)nicotinic acid is a fluorinated aromatic compound featuring a nicotinic acid core substituted with a 3-(trifluoromethyl)phenyl group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions, metal-catalyzed transformations, and other synthetic applications. The compound is particularly useful in the development of bioactive molecules, where its trifluoromethyl moiety can improve binding affinity and pharmacokinetic properties.
4-(3-Trifluoromethylphenyl)nicotinic acid structure
1261959-26-5 structure
Product Name:4-(3-Trifluoromethylphenyl)nicotinic acid
CAS No:1261959-26-5
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD18323667
CID:2766107
PubChem ID:53229518
Update Time:2025-10-29

4-(3-Trifluoromethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
    • DTXSID50692676
    • 1261959-26-5
    • MFCD18323667
    • SCHEMBL473596
    • 4-(3-Trifluoromethylphenyl)nicotinic acid
    • MDL: MFCD18323667
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)9-3-1-2-8(6-9)10-4-5-17-7-11(10)12(18)19/h1-7H,(H,18,19)
    • InChI Key: YGAFUHGCAFJXHD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C=CN=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 267.05071298Da
  • Monoisotopic Mass: 267.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.2Ų

4-(3-Trifluoromethylphenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB331003-5 g
4-(3-Trifluoromethylphenyl)nicotinic acid, 95%; .
1261959-26-5 95%
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€1,159.00 2022-08-31
abcr
AB331003-5g
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